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Cat. No.: B094493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of barium antimonate
as an additive in the fabrication of zinc oxide (ZnO)-based varistor ceramics. The document

outlines the synthesis protocols, key performance indicators, and the underlying mechanisms

of action.

Introduction to Barium Antimonate in Varistor
Ceramics
Varistors are semiconductor devices with a highly nonlinear current-voltage (I-V) characteristic,

making them ideal for protecting electronic circuits from voltage surges. The performance of

these ceramics is critically dependent on the dopants and additives used in their formulation.

Barium-containing compounds, such as barium titanate (BaTiO3), have been shown to

enhance the nonlinear properties and influence the microstructure of ZnO varistors.[1] While

specific research on barium antimonate is less common, its role is inferred from the behavior

of other barium and antimony compounds in varistor systems. Antimony oxides are known to

act as grain growth inhibitors and contribute to the formation of spinel phases, which are crucial

for the varistor's electrical properties. Barium ions, due to their large ionic radius, tend to

segregate at the grain boundaries, which can modify the potential barrier height and contribute

to a higher nonlinear coefficient.[1]
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The fabrication of barium antimonate-doped ZnO varistors typically follows a solid-state

reaction method. This process allows for the homogeneous mixing of constituent powders and

the formation of the desired ceramic microstructure upon sintering.

2.1. Materials and Equipment

Raw Materials:

Zinc oxide (ZnO) powder (99% purity)

Barium carbonate (BaCO3) or Barium oxide (BaO) powder

Antimony trioxide (Sb2O3) or Antimony pentoxide (Sb2O5) powder

Other metal oxide additives (e.g., Cobalt (III) oxide (Co2O3), Manganese (II) oxide (MnO),

Chromium (III) oxide (Cr2O3))

Binder solution (e.g., Polyvinyl alcohol - PVA)

Equipment:

Planetary ball mill with agate jars and balls

Hydraulic press

High-temperature tube furnace

Scanning Electron Microscope (SEM)

X-ray Diffractometer (XRD)

DC power supply and digital multimeter for I-V characterization

2.2. Synthesis of Barium Antimonate-Doped ZnO Varistor Ceramics

Powder Preparation and Mixing:

Weigh the raw material powders according to the desired stoichiometric ratios.
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Place the powders in an agate jar with agate balls.

Mill the powders in a planetary ball mill for a specified duration (e.g., 3 hours) to ensure

homogeneous mixing and reduce particle size.[1]

Granulation:

Add a binder solution (e.g., 2 wt.% PVA) to the mixed powder.[1]

Dry the mixture at a moderate temperature (e.g., 80°C) for a sufficient time to evaporate

the solvent.

Grind the dried agglomerate using a mortar and pestle and sieve the powder to obtain a

uniform particle size.[1]

Pressing:

Press the granulated powder into pellets of desired dimensions (e.g., 10 mm diameter, 1

mm thickness) using a hydraulic press at a specific pressure (e.g., 2.6 tons for 5 minutes).

[1]

Sintering:

Place the green pellets in a high-temperature furnace.

Heat the pellets at a controlled rate (e.g., 3°C/min) to the desired sintering temperature

(e.g., 1300°C).[1]

Hold at the sintering temperature for a specific duration (e.g., 90 minutes) to allow for

densification and microstructure development.[1]

Cool the furnace down to room temperature at a controlled rate (e.g., 3°C/min).[1]

Electrode Application:

Coat the parallel surfaces of the sintered pellets with a conductive silver paste to form

electrodes.
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Fire the electrodes at a suitable temperature (e.g., 560°C for 15 minutes) to ensure good

ohmic contact.[2]

Characterization of Varistor Properties
The performance of the fabricated varistor ceramics is evaluated based on their electrical

properties, which are determined from the current-voltage (I-V) characteristics.

3.1. Measurement of I-V Characteristics

A DC power supply is used to apply a voltage across the varistor sample.

The corresponding current is measured using a digital multimeter.

The measurements are typically performed at room temperature.

3.2. Key Performance Parameters

Breakdown Voltage (Vb): The voltage at which the varistor starts to conduct significantly. It is

conventionally defined as the voltage at a current density of 1 mA/cm².[2]

Nonlinear Coefficient (α): A measure of the nonlinearity of the I-V curve. A higher α value

indicates a better voltage-clamping capability. It is calculated from the I-V data in the

breakdown region using the formula: α = log(I₂/I₁)/log(V₂/V₁)[3] where (V₁, I₁) and (V₂, I₂) are

two points on the I-V curve in the breakdown region.

Leakage Current (IL): The small current that flows through the varistor in the pre-breakdown

region (at a voltage below Vb). A lower leakage current is desirable to minimize power loss

during normal operation. It is often measured at 0.75 x Vb.[2]

Data Presentation
The following tables summarize the effect of barium-containing additives (using BaTiO₃ as a

proxy due to limited specific data on barium antimonate) and other dopants on the electrical

properties of ZnO-based varistors.

Table 1: Effect of BaTiO₃ Content on ZnO Varistor Properties[1]
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BaTiO₃
Content (wt.%)

Average Grain
Size (µm)

Breakdown
Voltage (V/mm)

Nonlinear
Coefficient (α)

Leakage
Current
Density
(µA/cm²)

4 12.5 4.7 1.8 -

8 15.2 8.9 3.2 -

12 18.9 14.1 4.8 348

16 21.3 11.5 4.1 -

20 23.8 9.8 3.5 -

24 25.1 7.2 2.9 -

Table 2: Effect of Co₃O₄ Co-doping on ZnO-12wt.%BaTiO₃ Varistor Properties[1]

Co₃O₄
Content
(wt.%)

Relative
Density
(%)

Average
Grain
Size (µm)

Breakdo
wn
Voltage
(V/mm)

Nonlinear
Coefficie
nt (α)

Leakage
Current
Density
(µA/cm²)

Barrier
Height
(eV)

0.0 96.2 18.9 14.1 4.8 348 0.88

0.5 96.8 17.5 8.9 7.2 262 0.95

1.0 97.5 16.2 7.8 6.5 315 0.98

1.5 95.3 15.1 7.0 5.3 391 0.91

Visualizations
Diagram 1: Experimental Workflow for Varistor Fabrication and Characterization

Caption: Workflow for the fabrication and characterization of varistor ceramics.

Diagram 2: Influence of Dopants on Varistor Electrical Properties

Caption: Logical relationship of dopant effects on varistor properties.
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Conclusion and Future Outlook
The addition of barium-containing compounds and other metal oxides is a critical strategy for

enhancing the performance of ZnO-based varistor ceramics. The experimental protocols

outlined provide a robust framework for the synthesis and characterization of these materials.

While specific quantitative data for barium antimonate remains an area for further

investigation, the presented data for barium titanate highlights the significant potential of

barium-based additives in improving varistor properties. Future research should focus on

elucidating the precise role of barium antimonate in the grain boundary chemistry and its

direct impact on the electrical characteristics of varistors. This will enable the development of

next-generation surge protection devices with superior performance and reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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